Cas no 1805103-55-2 (4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine)

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine is a highly functionalized pyridine derivative designed for advanced synthetic applications. Its key structural features—a bromomethyl group, difluoromethyl substituent, iodo moiety, and nitro group—make it a versatile intermediate in pharmaceutical and agrochemical research. The bromomethyl and iodo groups provide reactive sites for cross-coupling and nucleophilic substitution reactions, while the difluoromethyl and nitro functionalities enhance electronic properties for targeted modifications. This compound is particularly valuable in the development of fluorinated heterocycles, offering precise control over molecular architecture. Its stability and well-defined reactivity profile ensure reliable performance in complex synthetic pathways. Suitable for use under controlled conditions, it meets rigorous purity standards for research applications.

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine structure

1805103-55-2 structure

Product Name:4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine

CAS No:1805103-55-2

MF:C₇H₄BrF₂IN₂O₂

MW:392.924139976501

CID:4804351

Update Time:2025-10-22

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine
- Inchi： 1S/C7H4BrF2IN2O2/c8-1-3-4(6(9)10)2-12-7(11)5(3)13(14)15/h2,6H,1H2
- InChI Key： SHYUYLBUCZANBS-UHFFFAOYSA-N
- SMILES： IC1=C(C(CBr)=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 2.5
Topological Polar Surface Area: 58.7

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022244-250mg	4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine	1805103-55-2	95%	250mg	$1,009.40	2022-04-01
Alichem	A029022244-500mg	4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine	1805103-55-2	95%	500mg	$1,752.40	2022-04-01
Alichem	A029022244-1g	4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine	1805103-55-2	95%	1g	$3,068.70	2022-04-01

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine

Recent Advances in the Application of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine (CAS: 1805103-55-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine (CAS: 1805103-55-2) has recently emerged as a versatile intermediate in chemical biology and pharmaceutical research. This halogen-rich heterocyclic scaffold has garnered significant attention due to its unique reactivity profile, which enables diverse functionalization strategies for drug discovery and biomolecular probe development. Recent studies have highlighted its potential in the synthesis of targeted covalent inhibitors and as a key building block for radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in developing irreversible kinase inhibitors. Researchers at the University of California, San Francisco, utilized the bromomethyl group for selective cysteine targeting, while the difluoromethyl moiety enhanced membrane permeability. The iodo substituent served as an excellent handle for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid SAR exploration around the pyridine core.

In the field of PET tracer development, a recent Nature Communications paper (2024) reported the successful incorporation of 1805103-55-2 into a novel dopamine D2 receptor ligand. The researchers exploited the iodo group for copper-mediated radiofluorination, achieving high specific activity (＞50 GBq/μmol) and excellent target selectivity (Ki = 2.3 nM). This work represents a significant advancement in neuroimaging probe design, particularly for Parkinson's disease research.

The nitropyridine moiety of this compound has also shown promise in antimicrobial applications. A 2024 ACS Infectious Diseases publication described its transformation into novel quorum sensing inhibitors against Pseudomonas aeruginosa. The electron-withdrawing nitro group was found to be crucial for disrupting bacterial communication pathways, with lead compounds showing ＞80% reduction in biofilm formation at sub-MIC concentrations.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize this scaffold. A recent Organic Letters report (2024) detailed a photoredox-catalyzed C-H arylation protocol that preserves all existing functional groups while introducing new diversity at the C6 position. This breakthrough significantly expands the structural diversity accessible from this key intermediate.

Ongoing research is exploring the application of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine in PROTAC design, where its multiple reactive handles allow for simultaneous conjugation to E3 ligase ligands and target protein binders. Early results from Vertex Pharmaceuticals (2024) suggest this approach may yield potent degraders for traditionally "undruggable" targets.

As the field progresses, the unique combination of reactive functionalities in this compound continues to inspire innovative applications across chemical biology and drug discovery. Future research directions likely include expanded use in DNA-encoded library synthesis and the development of next-generation covalent warheads with improved selectivity profiles.